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Compound of Interest

Compound Name: OXACILLIN SODIUM
CAS No.: 1773-88-2
Cat. No.: B593284
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of
oxacillin sodium stock solutions for laboratory use. Adherence to these guidelines is crucial
for ensuring the stability, and efficacy of the antibiotic in experimental settings.

Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation of oxacillin

sodium solutions.

Table 1: Solubility of Oxacillin Sodium
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Solvent Solubility Source
Water 50-52 mg/mL

Water (PBS, pH 7.2) ~10 mg/mL [1]
DMSO 16 mg/mL, 85 mg/mL [11[2]
Ethanol ~2 mg/mL, 8 mg/mL [1112]
Dimethyl formamide ~20 mg/mL [1]

Table 2: Stability of Reconstituted Oxacillin Sodium Solutions
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BENGHE

. Solvent/Vehicl  Storage Stability
Concentration . Source
e Temperature Duration
Sterile Water for 70°F (Room
250 mg/1.5 mL o 3 days [3][4]
Injection Temperature)
Sterile Water for 40°F
250 mg/1.5 mL o ) 1 week [31[4]
Injection (Refrigerated)
0.5mg/mLand2 5% Dextrose in 70°F (Room 6 hours (<10% B
mg/mL Normal Saline Temperature) loss)
Dextrose or
1-50 mg/mL Sodium Chloride  23°C 24 hours [5]
Injection
Sterile Water or
. . Room
100 mg/mL Sodium Chloride 4 days [4]
o Temperature
Injection
Sterile Water or
100 mg/mL Sodium Chloride Refrigerated 7 days [4]
Injection
Not
N Aqueous -~ recommended
Not Specified ) Not Specified [1]
Solution for more than
one day
Stock Solution Not Specified -20°C 1 month [6][7]
Stock Solution Not Specified -80°C 6 months [61[7]

Experimental Protocols

2.1. Protocol for Preparing Aqueous Stock Solution (e.g., 10 mg/mL)

This protocol is suitable for experiments requiring an agueous solution of oxacillin sodium.

Materials:

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://labeling.pfizer.com/ShowLabeling.aspx?id=4556
https://globalrph.com/dilution/oxacillin/
https://labeling.pfizer.com/ShowLabeling.aspx?id=4556
https://globalrph.com/dilution/oxacillin/
https://labeling.pfizer.com/ShowLabeling.aspx?id=4556
https://globalrph.com/dilution/oxacillin/
https://pubmed.ncbi.nlm.nih.gov/1190234/
https://globalrph.com/dilution/oxacillin/
https://globalrph.com/dilution/oxacillin/
https://cdn.caymanchem.com/cdn/insert/23954.pdf
https://www.medchemexpress.com/Oxacillin-sodium-salt.html
https://www.medchemexpress.com/Oxacillin-sodium-monohydrate.html
https://www.medchemexpress.com/Oxacillin-sodium-salt.html
https://www.medchemexpress.com/Oxacillin-sodium-monohydrate.html
https://www.benchchem.com/product/b593284/docs?utm_src=pdf-body#application-notes-and-protocols-for-preparing-oxacillin-sodium-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Oxacillin sodium salt powder

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Sterile syringe filters (0.22 pm)

Sterile microcentrifuge tubes for aliquots

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or using aseptic techniques to
maintain sterility.

Weighing: Accurately weigh the desired amount of oxacillin sodium powder. For example,
to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

Dissolution: Transfer the weighed powder into a sterile conical tube. Add the desired volume
of sterile water (e.g., 10 mL).

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved,
resulting in a clear solution.

Sterile Filtration: To ensure the sterility of the stock solution, filter it through a 0.22 pum sterile
syringe filter into a new sterile conical tube.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-
thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months)[6][7]. AqQueous solutions are not recommended to be
stored for more than one day[1].
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2.2. Protocol for Preparing a High-Concentration DMSO Stock Solution (e.g., 50 mg/mL)

This protocol is useful when a high concentration of oxacillin sodium is needed and the final
experimental concentration of DMSO is tolerable.

Materials:

e Oxacillin sodium salt powder

e Anhydrous, sterile-filtered DMSO

 Sterile conical tubes

» Sterile serological pipettes

» Vortex mixer

 Sterile microcentrifuge tubes for aliquots
Procedure:

¢ Aseptic Technigue: Work in a sterile environment.

o Weighing: Weigh the required amount of oxacillin sodium powder. For a 50 mg/mL stock,
you would weigh 500 mg for a final volume of 10 mL.

» Dissolution: Add the weighed powder to a sterile conical tube. Add the appropriate volume of
anhydrous, sterile-filtered DMSO.

e Mixing: Securely cap the tube and vortex until the powder is fully dissolved. Gentle warming
or sonication may be used to aid dissolution if precipitation occurs[6][7].

 Aliquoting: Aliquot the stock solution into sterile, single-use tubes.

o Storage: Store the DMSO stock solution aliquots at -20°C for up to one month or at -80°C for
up to six months[6][7].

Diagrams
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Workflow for Preparing Oxacillin Sodium Stock Solution
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Caption: Workflow for preparing and storing oxacillin sodium stock solutions.
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Decision Tree for Solvent Selection
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Caption: Decision tree for selecting an appropriate solvent for oxacillin sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b593284/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preparing-oxacillin-sodium-stock-solutions
https://www.benchchem.com/product/b593284/docs?utm_src=pdf-body#application-notes-and-protocols-for-preparing-oxacillin-sodium-stock-solutions
https://www.benchchem.com/product/b593284?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

. cdn.caymanchem.com [cdn.caymanchem.com]

. selleckchem.com [selleckchem.com]

. labeling.pfizer.com [labeling.pfizer.com]

. globalrph.com [globalrph.com]

. Stability of sodium oxacillin in intravenous solutions - PubMed [pubmed.ncbi.nim.nih.gov]

. medchemexpress.com [medchemexpress.com]

°
~ » [6)] EaN w N -

. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Application Notes and Protocols for Preparing Oxacillin
Sodium Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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